Cas no 329705-25-1 (methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate)

methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate structure
329705-25-1 structure
Product Name:methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate
CAS No:329705-25-1
MF:C25H20O6
MW:416.422707557678
CID:5930238
PubChem ID:1286937
Update Time:2023-11-23

methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate
    • methyl 4-(((2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy)methyl)benzoate
    • Benzoic acid, 4-[[(2-methyl-4-oxo-3-phenoxy-4H-1-benzopyran-7-yl)oxy]methyl]-, methyl ester
    • AKOS016378191
    • SR-01000443033-1
    • methyl 4-[(2-methyl-4-oxo-3-phenoxychromen-7-yl)oxymethyl]benzoate
    • 329705-25-1
    • Oprea1_353372
    • EiM07-28810
    • SR-01000443033
    • F0398-0909
    • Oprea1_868528
    • methyl 4-{[(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]methyl}benzoate
    • Inchi: 1S/C25H20O6/c1-16-24(31-19-6-4-3-5-7-19)23(26)21-13-12-20(14-22(21)30-16)29-15-17-8-10-18(11-9-17)25(27)28-2/h3-14H,15H2,1-2H3
    • InChI Key: IYGXKRPMGVTNBW-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(COC2=CC=C3C(=C2)OC(C)=C(OC2=CC=CC=C2)C3=O)C=C1

Computed Properties

  • Exact Mass: 416.12598835g/mol
  • Monoisotopic Mass: 416.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 71.1Ų

methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate Pricemore >>

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methyl 4-{(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxymethyl}benzoate Related Literature

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